2-{[4-allyl-5-(1,3-benzodioxol-5-yl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[[5-(1,3-benzodioxol-5-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H17N5O3S2/c1-3-7-23-15(12-4-5-13-14(9-12)26-10-25-13)21-22-18(23)28-11(2)16(24)20-17-19-6-8-27-17/h3-6,8-9,11H,1,7,10H2,2H3,(H,19,20,24)
• InChI Key: IZUWCNALQIPIMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)SC2=NN=C(N2CC=C)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17N5O3S2
• Molecular Weight: 415.5 g/mol

Description

The compound belongs to a class of chemicals that typically involve complex synthesis processes and are subject to detailed structural and functional analysis. These compounds often exhibit a range of biological activities which makes them of interest in pharmaceutical and chemical research.

Synthesis Analysis

The synthesis of structurally similar compounds often involves multi-step reactions, starting with basic building blocks like alkoxyallenes, isothiocyanates, and various bromides. One common approach is the reduction of intermediates followed by reactions that introduce specific functional groups into the molecule (Ye Jiao et al., 2015).

Molecular Structure Analysis

Crystal structure determination via X-ray diffraction is a common method used to elucidate the molecular structure of synthesized compounds. This technique provides detailed information on the atomic and molecular arrangement, helping to understand the compound's potential interaction mechanisms (P. Sharma et al., 2016).

Chemical Reactions and Properties

Compounds with similar structures can undergo a variety of chemical reactions, including cycloaddition reactions and transformations into polyfunctionalized molecules. These reactions are often influenced by the presence of specific functional groups and the conditions under which the reactions are performed (N. Nedolya et al., 2015).

Scientific Research Applications

• Synthesis of Novel Heterocyclic Compounds :

  • Researchers have explored the synthesis of new heterocyclic compounds using related chemical structures. For example, a study by Nedolya et al. (2015) in Synthesis journal detailed the transformation of allyl- and benzylsulfanyl-substituted 2-aza-1,3,5-trienes into polyfunctionalized 4,5-dihydro-1,3-thiazoles through deprotonation and intramolecular ring-closing reactions (Nedolya, Tarasova, Albanov, & Trofimov, 2015).

• Chemical Interactions and Solvent Effects :

  • The influence of temperature and solvents on molecular interactions of related compounds has been studied. Godhani et al. (2019) in Chemical Data Collections investigated the thermo-acoustical parameters of solutions of related chemical compounds in different solvents, providing insights into how changes in solvent and structural modification affect various thermodynamic parameters (Godhani, Mulani, & Mehta, 2019).

• Antimicrobial and UV Protection Applications :

  • In a study published in Polycyclic Aromatic Compounds, Mohamed et al. (2020) described the design of thiazole azodyes containing a sulfonamide moiety for UV protection and antimicrobial properties in cotton fabrics. This research highlights the potential application of such compounds in textile industry (Mohamed, Abdel-Wahab, & Fahmy, 2020).

• Anticancer Activity :

  • A study by Havrylyuk et al. (2010) in the European Journal of Medicinal Chemistry evaluated the antitumor screening of novel 4-thiazolidinones containing benzothiazole moiety, showing promising results against various cancer cell lines (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).

• Corrosion Inhibition :

  • In the field of materials science, Hu et al. (2016) in Corrosion Science synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in acidic solutions, offering insights into potential applications in corrosion protection (Hu, Meng, Ma, Zhu, Jun, Chao, & Cao, 2016).